Cas no 2411255-78-0 (N-[[3-Bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide)

• Product Name: N-[[3-Bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide
• CAS No: 2411255-78-0
• MF: C₁₄H₁₉BrClNO₄S
• MW: 412.726961374283
• CID: 5356089
• Update Time: 2025-05-20

N-[[3-Bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z3995632600
• N-[[3-Bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide
• N-{[3-bromo-2-(2-methanesulfonylethoxy)phenyl]methyl}-2-chloro-N-methylpropanamide

• Inchi： 1S/C14H19BrClNO4S/c1-10(16)14(18)17(2)9-11-5-4-6-12(15)13(11)21-7-8-22(3,19)20/h4-6,10H,7-9H2,1-3H3
• InChI Key： ZOOUQAWHRXXVRL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCCS(C)(=O)=O)CN(C)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 468
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Additional information on N-[[3-Bromo-2-(2-methylsulfonylethoxy)phenyl]methyl]-2-chloro-N-methylpropanamide

N-[[3-Bromo-2-(2-Methylsulfonylethoxy)Phenyl]Methyl]-2-Chloro-N-Methylpropanamide: A Comprehensive Overview

N-[[3-Bromo-2-(2-Methylsulfonylethoxy)Phenyl]Methyl]-2-Chloro-N-Methylpropanamide (CAS No: 2411255-78-0) is a complex organic compound with a diverse range of potential applications in the chemical and pharmaceutical industries. This compound, characterized by its intricate structure, has garnered significant attention in recent years due to its unique properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of N-[[3-Bromo-2-(2-Methylsulfonylethoxy)Phenyl]Methyl]-2-Chloro-N-Methylpropanamide is notable for its combination of functional groups, including a bromine atom, a methylsulfonylethoxy group, and a propanamide moiety. These groups contribute to the compound's reactivity and stability, making it a valuable substrate for various chemical reactions. The presence of these functional groups also suggests potential applications in drug design, where specific biological activities can be tailored through structural modifications.

Recent studies have focused on the synthesis of this compound using advanced methodologies that emphasize sustainability and efficiency. Researchers have explored green chemistry approaches, such as catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These methods not only enhance yield but also reduce environmental impact, aligning with current trends in sustainable chemistry.

One of the most promising applications of N-[[3-Bromo-2-(2-Methylsulfonylethoxy)Phenyl]Methyl]-2-Chloro-N-Methylpropanamide lies in its potential as a precursor for bioactive molecules. Its structure provides a versatile scaffold for further functionalization, enabling the development of compounds with specific pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in metabolic disorders, highlighting its potential in drug discovery.

Moreover, the compound's stability under various conditions makes it suitable for use in materials science applications. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. Recent research has demonstrated its utility as a ligand in homogeneous catalysis, where it facilitates selective transformations of organic substrates.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of N-[[3-Bromo-2-(2-Methylsulfonylethoxy)Phenyl]Methyl]-2-Chloro-N-Methylpropanamide. These studies are crucial for ensuring that its production and application do not pose risks to ecosystems or human health. Preliminary results indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its environmental fate.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are investigating its potential as a building block for advanced materials, such as polymers and nanoparticles. Additionally, efforts are underway to explore its role in energy storage systems, where its electronic properties could be harnessed for innovative battery technologies.

In conclusion, N-[[3-Bromo-2-(2-Methylsulfonylethoxy)Phenyl]Methyl]-2-Chloro-N-Methylpropanamide (CAS No: 2411255-78-0) is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future chemical innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is likely to grow even further.